Cas no 114148-83-3 (Butanoic acid,glycylglycyl-2-amino- (9CI))

• Product Name: Butanoic acid,glycylglycyl-2-amino- (9CI)
• CAS No: 114148-83-3
• MF: C₈H₁₅N₃O₄
• MW: 217.222401857376
• CID: 106186
• PubChem ID: 61162169
• Update Time: 2025-04-18

Butanoic acid,glycylglycyl-2-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,glycylglycyl-2-amino- (9CI)
• Butanoic acid,glycylglycyl-2-amino-(9ci)
• 114148-83-3
• AKOS010408470
• Butanoic acid, glycylglycyl-2-amino- (9CI)

• Inchi： 1S/C8H15N3O4/c1-2-5(8(14)15)11-7(13)4-10-6(12)3-9/h5H,2-4,9H2,1H3,(H,10,12)(H,11,13)(H,14,15)
• InChI Key： WWXSGNZYWALCJN-UHFFFAOYSA-N
• SMILES： OC(C(CC)NC(CNC(CN)=O)=O)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 217.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 52.54